N1-(2-chlorophenyl)-N2-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)oxalamide

• IUPAC Name: N'-(2-chlorophenyl)-N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C21H23ClN4O3S/c1-30-20-15(5-4-10-23-20)21(29)26-11-8-14(9-12-26)13-24-18(27)19(28)25-17-7-3-2-6-16(17)22/h2-7,10,14H,8-9,11-13H2,1H3,(H,24,27)(H,25,28)
• InChI Key: CQGNLIAEVGVISH-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)N2CCC(CC2)CNC(=O)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C21H23ClN4O3S
• Molecular Weight: 447.0 g/mol

Description

N1-(2-chlorophenyl)-N2-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H23ClN4O3S and its molecular weight is 446.95. The purity is usually 95%.
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Scientific Research Applications

Receptor Interaction and Inhibition

A study on the interaction of a similar compound with the human immunodeficiency virus (HIV-1) gp120 and CD4 receptors found that these small compounds could enhance the neutralizing activities of antibodies against HIV-1 by mimicking the effects of soluble CD4 (sCD4), suggesting potential applications in HIV therapy (Yoshimura et al., 2010).

Synthesis and Properties

Research on the synthesis and properties of nicotinic acid derivatives containing a piperidine residue highlighted innovative approaches to create spin-labeled analogs of nicotinamide, demonstrating the compound's utility in exploring biochemical pathways and potentially enhancing the understanding of biological mechanisms (Lifshits et al., 1976).

Molecular Interaction Studies

Another study detailed the molecular interaction of a related antagonist with the CB1 cannabinoid receptor, offering insights into the design of new cannabinoid receptor antagonists. This research could aid in the development of treatments for conditions modulated by the cannabinoid system, such as obesity, addiction, and pain (Shim et al., 2002).

Synthetic Methodologies

A novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from specific oxiranes was developed, showcasing advanced synthetic techniques that could be applied to create a wide range of oxalamide derivatives, including those related to the compound , for various scientific and therapeutic purposes (Mamedov et al., 2016).

Electrophile and Nucleophile Synthesis

The synthesis of related compounds through novel approaches using alpha-nitro ketone intermediates showcases the versatility of these compounds in chemical synthesis and the potential for creating targeted molecules for neuroscientific research and therapeutic applications (Zhang, Tomizawa, & Casida, 2004).